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Compound of Interest

Compound Name: HIV-1 inhibitor-79

Cat. No.: B15566070 Get Quote

This document provides essential safety and logistical information for the proper disposal of

HIV-1 inhibitor-79, a potent antiretroviral compound. The following procedures are designed to

ensure the safety of laboratory personnel and compliance with standard regulations for

chemical and biological waste.

Compound Activity Data
HIV-1 inhibitor-79 (also known as Compound 3k) is a highly effective inhibitor of HIV-1 and its

common mutant strains. While it exhibits low cytotoxicity, its potent biological activity

necessitates careful handling and disposal. The table below summarizes its key quantitative

data.[1]
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Metric Target Value

IC50 HIV-1 (Wild Type) 1.9 nM

K103 Mutant 1.9 nM

L100I Mutant 8.7 nM

E138K Mutant 11 nM

HIV-1 Reverse Transcriptase 25 nM

EC50 HIV-2 6.14 µM

CC50 Cytotoxicity 21.95 µM

SI Selectivity Index 11478

Disposal Protocol: Step-by-Step
This protocol outlines the recommended procedure for the disposal of HIV-1 inhibitor-79,

including pure compound and contaminated materials.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.[2][3]

2. Decontamination of Spills:

In case of a spill, absorb the material with an inert absorbent material (e.g., paper towel).

Disinfect the area with a 10% bleach solution or another appropriate laboratory disinfectant.

[4] Allow for a suitable contact time as specified by the disinfectant manufacturer.[4]

All materials used for spill cleanup should be treated as hazardous waste.[4]

3. Disposal of Pure Compound (Unused):

Unused or expired HIV-1 inhibitor-79 should be disposed of as chemical waste.
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Do not dispose of it down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.[3]

4. Disposal of Contaminated Materials:

Solid Waste: All materials that have come into contact with HIV-1 inhibitor-79, such as

pipette tips, gloves, and culture plates, should be collected in a designated hazardous waste

container.

Liquid Waste: Liquid waste containing HIV-1 inhibitor-79 should be collected in a clearly

labeled, leak-proof hazardous waste container. Chemical inactivation may be a viable option

depending on the nature of the waste. Studies have shown that chlorine dioxide can

effectively inactivate HIV-1.[5][6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of HIV-1
inhibitor-79 and related materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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